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Compound of Interest

Compound Name: SM-2470

Cat. No.: B1209344 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SM-2470 is a novel quinazoline derivative with demonstrated antihypertensive and

hypocholesterolemic properties. Its full chemical name is 4-amino-2-(4-[bicyclo(2,2,2)oct-2-ene-

5-carbonyl]-1-piperazinyl)-6,7-dimethoxyquinazoline.[1] In vivo studies have elucidated its

mechanism of action, highlighting its potential in cardiovascular research. These application

notes provide detailed protocols for utilizing SM-2470 in preclinical in vivo models to investigate

its effects on cholesterol metabolism.

Mechanism of Action
SM-2470 primarily functions by inhibiting the intestinal absorption of cholesterol.[1] This effect

is believed to be achieved through the reduction of cholesterol solubilization within the gut

micelles. The compound has been observed to inhibit the formation of micelles in vitro and

increase the distribution of larger-sized micelles, a characteristic shared with other cholesterol

absorption inhibitors like plant sterols.[1] This mechanism leads to a significant reduction in

total serum cholesterol, as well as very low-density lipoprotein (VLDL) and low-density

lipoprotein (LDL) cholesterol levels.[1]
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The following diagram illustrates the proposed mechanism of action for SM-2470 in reducing

cholesterol absorption.
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Caption: Proposed mechanism of SM-2470 on cholesterol absorption.
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Hypercholesterolemic Rat Model
This protocol describes the induction of hypercholesterolemia in rats to study the efficacy of

SM-2470.

Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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